![molecular formula C14H5F5N2O B286983 2-(3-Fluorophenyl)-5-(2,3,4,5-tetrafluorophenyl)-1,3,4-oxadiazole](/img/structure/B286983.png)
2-(3-Fluorophenyl)-5-(2,3,4,5-tetrafluorophenyl)-1,3,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-Fluorophenyl)-5-(2,3,4,5-tetrafluorophenyl)-1,3,4-oxadiazole is a chemical compound that has gained significant interest in the field of scientific research due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of 2-(3-Fluorophenyl)-5-(2,3,4,5-tetrafluorophenyl)-1,3,4-oxadiazole is not fully understood. However, it is believed to work by inhibiting the activity of specific enzymes or proteins in the body that are involved in the development and progression of diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce the levels of amyloid-beta peptides in the brain, which are associated with Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-(3-Fluorophenyl)-5-(2,3,4,5-tetrafluorophenyl)-1,3,4-oxadiazole is its high potency and selectivity, which makes it an attractive lead compound for drug development. However, one of the limitations is that it has low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of 2-(3-Fluorophenyl)-5-(2,3,4,5-tetrafluorophenyl)-1,3,4-oxadiazole. One direction is to further investigate its potential as a lead compound for the development of new drugs for the treatment of cancer, Alzheimer's disease, and diabetes. Another direction is to study its mechanism of action in more detail to gain a better understanding of how it works. Additionally, further research could be done to improve its solubility in water, which would make it easier to administer in vivo.
Synthesis Methods
The synthesis of 2-(3-Fluorophenyl)-5-(2,3,4,5-tetrafluorophenyl)-1,3,4-oxadiazole involves the reaction between 3-fluoroaniline and 2,3,4,5-tetrafluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place in anhydrous conditions and is carried out at room temperature. The product is then purified using column chromatography to obtain a pure form of this compound.
Scientific Research Applications
2-(3-Fluorophenyl)-5-(2,3,4,5-tetrafluorophenyl)-1,3,4-oxadiazole has been studied extensively in the field of medicinal chemistry. It has shown potential as a lead compound for the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes. It has also been studied for its antibacterial and antifungal properties.
Properties
Molecular Formula |
C14H5F5N2O |
---|---|
Molecular Weight |
312.19 g/mol |
IUPAC Name |
2-(3-fluorophenyl)-5-(2,3,4,5-tetrafluorophenyl)-1,3,4-oxadiazole |
InChI |
InChI=1S/C14H5F5N2O/c15-7-3-1-2-6(4-7)13-20-21-14(22-13)8-5-9(16)11(18)12(19)10(8)17/h1-5H |
InChI Key |
BRHQDOAIDMWCBZ-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)F)C2=NN=C(O2)C3=CC(=C(C(=C3F)F)F)F |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2=NN=C(O2)C3=CC(=C(C(=C3F)F)F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.